(2-Chloro-6-methylpyridin-3-yl)-[4-(3-chlorophenyl)piperazin-1-yl]methanone

• IUPAC Name: (2-chloro-6-methylpyridin-3-yl)-[4-(3-chlorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H17Cl2N3O/c1-12-5-6-15(16(19)20-12)17(23)22-9-7-21(8-10-22)14-4-2-3-13(18)11-14/h2-6,11H,7-10H2,1H3
• InChI Key: HKHAWAZIJZIPCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)Cl
• Molecular Formula: C17H17Cl2N3O
• Molecular Weight: 350.2 g/mol

Description

(2-Chloro-6-methylpyridin-3-yl)-[4-(3-chlorophenyl)piperazin-1-yl]methanone is a compound that belongs to the class of piperazine derivatives. It has been found to have potential applications in the field of medicinal chemistry, specifically in the treatment of various diseases.

Scientific Research Applications

Anticancer and Antituberculosis Activities

Research indicates that derivatives of (2-Chloro-6-methylpyridin-3-yl)-[4-(3-chlorophenyl)piperazin-1-yl]methanone, such as [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives, have shown promising results in anticancer and antituberculosis studies. Some compounds in this category demonstrated significant in vitro anticancer activity against human breast cancer cell lines and notable antituberculosis activity (Mallikarjuna, Padmashali, & Sandeep, 2014).

Pain Treatment

A series of derivatives, specifically (6-aminopyridin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl) methanone derivatives, were identified as selective transient receptor potential vanilloid 4 (TRPV4) channel antagonists. These compounds showed analgesic effects in models of mechanical hyperalgesia, indicating potential applications in pain treatment (Tsuno et al., 2017).

Structural Analysis and Synthesis

Research has also been focused on the crystal structure and synthesis of related compounds. For instance, studies on the crystal structure of adducts comprising piperidine rings and a common (4-chlorophenyl)methanone component provide insights into molecular configurations, which are valuable for further chemical modifications and applications (Revathi et al., 2015).

Synthesis of Novel Compounds

The synthesis and X-ray structure characterization of novel compounds containing a piperazine moiety have been undertaken. Such studies are crucial in the development of new drugs and materials with potential therapeutic applications (Lv, Ding, & Zhao, 2013).

Antimicrobial Activity

New pyridine derivatives have been synthesized and evaluated for their antimicrobial activity, demonstrating the potential of these compounds in combating bacterial and fungal infections (Patel, Agravat, & Shaikh, 2011).